Cas no 693-38-9 (Vinyl Palmitate (stabilized with MEHQ))

• Product Name: Vinyl Palmitate (stabilized with MEHQ)
• CAS No: 693-38-9
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• MDL: MFCD00059288
• CID: 519863
• Update Time: 2025-10-29

Vinyl Palmitate (stabilized with MEHQ) Chemical and Physical Properties

Names and Identifiers

• ethenyl hexadecanoate
• Vinyl Palmitate (stabilized with MEHQ)
• EINECS 211-751-0
• Hexadecanoic acid,ethenyl ester
• myristic acid vinyl ester
• palmitic acid vinyl ester
• Palmitic Acid Vinyl Ester (stabilized with MEHQ)
• Palmitinsaeure-vinylester
• vinyl hexadecanoate
• Vinyl palmitate
• vinyl palmitolate

• MDL： MFCD00059288
• Inchi： 1S/C18H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20-4-2/h4H,2-3,5-17H2,1H3
• InChI Key： UJRIYYLGNDXVTA-UHFFFAOYSA-N
• SMILES： O(C=C)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 282.25600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.9

Experimental Properties

• Color/Form: White crystals.
• Melting Point: 22°C
• Flash Point: 22 °C
• PSA: 26.30000
• LogP: 6.15440
• Solubility: Slightly soluble in methanol

Vinyl Palmitate (stabilized with MEHQ) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Material Chemicals High Polymer Materials

Additional information on Vinyl Palmitate (stabilized with MEHQ)

Vinyl Palmitate (Stabilized with MEHQ): A Comprehensive Guide to CAS No. 693-38-9

Vinyl Palmitate (stabilized with MEHQ) is a specialized ester compound widely used in industrial and cosmetic applications. With the CAS No. 693-38-9, this chemical is recognized for its unique properties, including its role as a monomer in polymerization processes and a key ingredient in personal care formulations. The addition of MEHQ (Methylethylhydroquinone) as a stabilizer ensures its shelf-life and performance stability, making it a preferred choice for manufacturers.

The growing demand for sustainable and bio-based chemicals has placed Vinyl Palmitate in the spotlight. As consumers and industries shift toward eco-friendly alternatives, this compound offers a balance between performance and environmental considerations. Its derivation from palmitic acid, a naturally occurring fatty acid, aligns with the trend of green chemistry and renewable resources. This makes it a topic of interest in forums discussing biodegradable esters and non-toxic additives.

In the cosmetics industry, Vinyl Palmitate (stabilized with MEHQ) is valued for its emollient properties, providing smooth texture and moisture retention in products like lotions, creams, and hair conditioners. Searches for "skin-safe esters" and "cosmetic stabilizers" often lead to discussions about this compound. Its compatibility with other ingredients and ability to enhance product longevity make it a staple in formulations aimed at sensitive skin and vegan beauty products.

From an industrial perspective, Vinyl Palmitate serves as a building block for polymer coatings and adhesives. Its role in creating durable, flexible films has garnered attention in sectors like packaging and textile manufacturing. Engineers and material scientists frequently search for "high-performance monomers" and "stabilized vinyl esters", highlighting the compound's relevance in advanced material development.

Safety and regulatory compliance are critical concerns for users of CAS No. 693-38-9. While not classified as hazardous, proper handling guidelines are emphasized in Material Safety Data Sheets (MSDS). The inclusion of MEHQ as a stabilizer addresses oxidation risks, ensuring safe storage and transport. This aspect is particularly important for buyers searching for "stable chemical suppliers" or "MEHQ-stabilized solutions".

Research into Vinyl Palmitate continues to explore its potential in nanotechnology and drug delivery systems. Its amphiphilic nature allows it to interact with both hydrophilic and hydrophobic substances, opening doors for innovations in encapsulation technologies. These applications are frequently discussed in scientific circles, with keywords like "biocompatible carriers" and "controlled release formulations" gaining traction.

In summary, Vinyl Palmitate (stabilized with MEHQ) stands as a versatile compound with applications spanning cosmetics, industrial manufacturing, and cutting-edge research. Its alignment with sustainability trends and performance requirements ensures its continued relevance in a rapidly evolving market. For professionals seeking reliable ester compounds or stabilized chemical solutions, this CAS-registered material offers a compelling option.